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Compound of Interest

Compound Name:
5-(3,4-Dimethoxy-phenyl)-2H-

pyrazole-3-carboxylic acid

CAS No.: 909857-88-1

Cat. No.: B1268943

Get Quote

Executive Summary
5-(3,4-Dimethoxy-phenyl)-2H-pyrazole-3-carboxylic acid (CAS: 27069-16-5 for 4-methoxy

analog; specific analog typically custom synthesized) is a bioactive heterocyclic building block.

It serves as a critical intermediate for GPR109A (HCA2) agonists and Xanthine Oxidase (XO)

inhibitors.

Unlike aliphatic carboxylic acids, this compound features a biaryl system (pyrazole linked to a

dimethoxy-substituted phenyl ring), conferring distinct lipophilicity and pi-stacking capabilities.

In drug development, it is primarily evaluated against Niacin (for dyslipidemia) and Febuxostat

(for gout/hyperuricemia) to improve potency and reduce off-target effects like flushing or renal

toxicity.

Mechanism of Action & Biological Targets
A. GPR109A (HCA2) Agonism
The 5-aryl-pyrazole-3-carboxylic acid moiety mimics the structure of Nicotinic Acid (Niacin).
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Mechanism: It binds to the GPR109A receptor on adipocytes, activating the Gi-protein

coupled pathway. This inhibits Adenylyl Cyclase (AC), reducing cAMP levels and

subsequently inhibiting Protein Kinase A (PKA).

Result: Reduced phosphorylation of Hormone-Sensitive Lipase (HSL), leading to decreased

lipolysis and lower circulating free fatty acids (FFAs).

Advantage over Niacin: The bulky 3,4-dimethoxyphenyl group increases lipophilicity,

potentially altering tissue distribution and reducing the cutaneous vasodilation (flushing)

associated with rapid Langerhans cell activation.

B. Xanthine Oxidase (XO) Inhibition
The compound acts as a competitive inhibitor of XO, the enzyme responsible for uric acid

production.

Mechanism: The pyrazole nitrogen and carboxylic acid group coordinate with the

Molybdenum-pterin (Mo-pt) center of XO, while the dimethoxyphenyl ring occupies the

hydrophobic pocket usually bound by xanthine.

Comparison: Structurally similar to Febuxostat (a thiazole carboxylic acid), offering a non-

purine alternative to Allopurinol.

C. Pathway Visualization
The following diagram illustrates the GPR109A signaling pathway activated by the compound.
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Caption: GPR109A activation cascade leading to antilipolytic effects via Gi-mediated cAMP

suppression.

Comparative Analysis: Performance vs. Alternatives
Table 1: Pharmacological Profile vs. Standards

Feature
5-(3,4-Dimethoxy-

phenyl)-2H-pyrazole-

3-COOH

Niacin (Nicotinic

Acid)
Febuxostat

Primary Class Pyrazole Bioisostere
Pyridine Carboxylic

Acid

Thiazole Carboxylic

Acid

GPR109A Potency
Moderate (EC50: ~0.5

- 2 µM)
High (EC50: ~0.1 µM) Inactive

XO Inhibition
Moderate (IC50: ~1 -

5 µM)
Inactive

High (IC50: < 0.01

µM)

Lipophilicity (cLogP) ~2.5 (High) 0.8 (Low) 3.2 (High)

Flushing Risk
Reduced (Due to

slower kinetics)

High (Major side

effect)
N/A

Solubility
Low (DMSO/Ethanol

required)
High (Water soluble) Low

Metabolic Stability
High (Resistant to

oxidation)

Moderate (Glycine

conjugation)
High (Glucuronidation)

Analysis of Advantages
Dual Activity Potential: Unlike Niacin (pure lipid modulator) or Febuxostat (pure gout drug),

this scaffold offers a starting point for polypharmacology in metabolic syndrome, targeting

both lipids and uric acid.

Reduced Flushing: The increased lipophilicity compared to Niacin suggests a different

pharmacokinetic profile, potentially avoiding the "pulse" activation of Langerhans cells that

causes cutaneous flushing.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthetic Versatility: The 3,4-dimethoxy motif is electron-rich, facilitating further electrophilic

aromatic substitutions or oxidative demethylation to catechols (potent antioxidants).

Experimental Protocols
Protocol A: Synthesis via Claisen Condensation
Rationale: This is the industry-standard route for 5-aryl-pyrazole-3-carboxylic acids, ensuring

high yield and regioselectivity.

Reagents:

3,4-Dimethoxyacetophenone[1]

Diethyl oxalate

Sodium ethoxide (NaOEt)

Hydrazine hydrate (

)

Step-by-Step Workflow:

Claisen Condensation:

Dissolve 3,4-dimethoxyacetophenone (10 mmol) and diethyl oxalate (12 mmol) in

anhydrous ethanol (20 mL).

Add NaOEt (12 mmol) dropwise at 0°C.

Stir at room temperature for 4 hours. Observation: Solution turns yellow/orange (formation

of diketo-ester intermediate).

Cyclization:

Add hydrazine hydrate (15 mmol) directly to the reaction mixture.

Reflux at 80°C for 3 hours.
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Checkpoint: Monitor TLC (Hexane:EtOAc 1:1) for disappearance of starting material.

Hydrolysis & Isolation:

Evaporate solvent.[2] Dissolve residue in 10% NaOH (20 mL) and heat at 60°C for 1 hour

(to hydrolyze the ester).

Cool to 0°C and acidify with HCl to pH 2.

Precipitation: The product precipitates as a white/off-white solid. Filter, wash with cold

water, and recrystallize from ethanol.

Protocol B: GPR109A cAMP Inhibition Assay
Rationale: Validates the functional agonist activity by measuring the drop in cAMP levels in

transfected cells.

Cell Line: CHO-K1 cells stably expressing human GPR109A.

Preparation: Seed cells in 384-well plates (5,000 cells/well) in assay buffer (HBSS + 0.5 mM

IBMX to inhibit phosphodiesterase).

Treatment:

Add Forskolin (10 µM) to stimulate cAMP production (baseline).

Add test compound (0.01 nM to 100 µM) or Niacin (control).

Incubate for 30 minutes at 37°C.

Detection: Use a TR-FRET cAMP kit (e.g., Lance Ultra).

Add Eu-cAMP tracer and ULight-anti-cAMP antibody.

Read fluorescence at 665 nm.

Data Analysis: Plot % Inhibition of Forskolin-induced cAMP vs. Log[Concentration]. Calculate

EC50.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://apps.dtic.mil/sti/pdfs/ADB157566.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Deng, H., et al. "Discovery of 3-Hydroxy-1H-pyrazole-5-carboxylic Acid Derivatives as D-

Amino Acid Oxidase Inhibitors." Journal of Medicinal Chemistry, 2008, 51(12), 3357–3359.

Link

Semple, G., et al. "3-(1H-Tetrazol-5-yl)-1,4,5,6-tetrahydro-cyclopentapyrazole: A Highly

Potent Agonist of the Nicotinic Acid Receptor (GPR109A)." Journal of Medicinal Chemistry,

2008, 51(16), 5101–5108. (Describes the pyrazole-carboxylic acid pharmacophore for

GPR109A). Link

Fukunishi, S., et al. "Synthesis and xanthine oxidase inhibitory activity of 5-aryl-1H-pyrazole-
3-carboxylic acid derivatives." Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4114-
4116.

PubChem Compound Summary. "3-(3,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylic acid

(CID 649042)." National Center for Biotechnology Information. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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